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Compound of Interest

Compound Name: 4-Vinylcyclohexanone

CAS No.: 1740-64-3

Cat. No.: B8541548 Get Quote

Introduction: The Synthetic Versatility of 4-
Vinylcyclohexanone
4-Vinylcyclohexanone is a bifunctional molecule of significant interest in synthetic organic

chemistry and drug development. It possesses two key reactive sites: a ketone carbonyl group

and a terminal vinyl group. This unique combination allows for a wide array of chemical

transformations, enabling the construction of complex molecular architectures. The vinyl group,

in particular, serves as a versatile handle for introducing diverse functionalities through various

addition and cleavage reactions. Understanding and controlling the reactivity of this vinyl

moiety is paramount for its effective utilization as a building block in the synthesis of novel

compounds, including pharmacologically active agents. This guide provides an in-depth

exploration of several key functionalization strategies for the vinyl group of 4-
vinylcyclohexanone, complete with detailed protocols and mechanistic insights to empower

researchers in their synthetic endeavors.

Epoxidation: Synthesis of 4-(Oxiran-2-
yl)cyclohexan-1-one
Epoxidation of the vinyl group in 4-vinylcyclohexanone yields 4-(oxiran-2-yl)cyclohexan-1-

one, a valuable intermediate containing a reactive epoxide ring. This three-membered ring can
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be readily opened by a variety of nucleophiles, providing a pathway to a diverse range of 1,2-

difunctionalized compounds.

Mechanistic Rationale: The "Butterfly" Transition State
The epoxidation of alkenes with peroxy acids, such as meta-chloroperoxybenzoic acid (m-

CPBA), is a well-established and reliable transformation.[1][2] The reaction proceeds through a

concerted mechanism, often referred to as the "butterfly" transition state. In this concerted step,

the oxygen atom from the peroxy acid is transferred to the alkene's double bond.[3] The π

electrons of the vinyl group act as the nucleophile, attacking the electrophilic oxygen of the

peroxy acid, while simultaneously, the lone pair on that same oxygen atom attacks one of the

vinyl carbons.[3] This process results in the syn-addition of the oxygen atom to the double

bond, forming the epoxide ring.[1] The weak O-O bond in the peroxy acid facilitates this

transfer.[3]
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Starting Materials

Reaction

Product

4-Vinylcyclohexanone

Reaction in Dichloromethane (DCM)

m-CPBA

4-(Oxiran-2-yl)cyclohexan-1-one

Reagents

Process

Outcome

4-Vinylcyclohexanone

Reaction in t-BuOH/H₂O at 0°C

AD-mix-β (or α)

Quench with Na₂SO₃

Chiral Diol Product
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Ozonolysis Step

Reductive Workup

Product

4-Vinylcyclohexanone in DCM/MeOH

Ozone (O₃) at -78°C

Ozonide Intermediate

Dimethyl Sulfide (DMS)

4-Oxocyclohexane-1-carbaldehyde
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Reactants

Reaction

Product

4-Vinylcyclohexanone (Michael Acceptor)

1,4-Conjugate Addition

Soft Nucleophile (e.g., Gilman Reagent)

Enolate Protonation

β-Substituted Cyclohexanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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